1-(4-chlorophenyl)-3-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(4-methylphenyl)-4-oxochromen-6-yl]urea
• InChI: InChI=1S/C23H17ClN2O3/c1-14-2-4-15(5-3-14)22-13-20(27)19-12-18(10-11-21(19)29-22)26-23(28)25-17-8-6-16(24)7-9-17/h2-13H,1H3,(H2,25,26,28)
• InChI Key: VYDAKIIKFKQCNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C23H17ClN2O3
• Molecular Weight: 404.8 g/mol

Description

1-(4-chlorophenyl)-3-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]urea is a synthetic compound with potential therapeutic applications. It is a member of the class of compounds known as ureas, which have been widely studied for their pharmacological properties.

Scientific Research Applications

Corrosion Inhibition

Research has demonstrated that compounds structurally related to "1-(4-chlorophenyl)-3-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]urea" exhibit effective corrosion inhibition properties. For instance, derivatives have been shown to act as efficient inhibitors for mild steel in hydrochloric acid solutions, offering protection by forming an adsorbed film on the metal surface. The adsorption of these inhibitors adheres to the Langmuir adsorption isotherm, highlighting their potential in industrial applications where corrosion resistance is crucial (Bahrami & Hosseini, 2012).

Anticholinesterase Activities

Another area of application is in the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in neurodegenerative diseases like Alzheimer's. Studies on coumarylthiazole derivatives containing the aryl urea/thiourea groups have shown promising inhibitory activity against both AChE and BuChE. Some compounds demonstrated significant potency, suggesting potential for development into therapeutic agents (Kurt et al., 2015).

Nonlinear Optical Properties

Derivatives of "1-(4-chlorophenyl)-3-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]urea" have also been studied for their nonlinear optical properties, which are crucial for applications in photonics and optoelectronics. Research into bis-chalcone derivatives doped in polymer matrices has revealed significant second-harmonic generation efficiencies, indicating their suitability for use in optical devices and materials (Shettigar et al., 2006).

Antimicrobial Properties

Additionally, the antimicrobial properties of related compounds have been investigated, with some showing promising activity against various bacterial and fungal pathogens. This suggests potential applications in the development of new antimicrobial agents, which are increasingly important due to the rise of drug-resistant strains of bacteria and fungi (Shankar et al., 2017).